Cas no 19123-21-8 (trans-Siduron)

• Product Name: trans-Siduron
• CAS No: 19123-21-8
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD01863777
• CID: 123361
• PubChem ID: 41097532
• Update Time: 2025-07-11

trans-Siduron Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(1R,2R)-2-methylcyclohexyl]-N'-phenyl-, rel-
• 1-[(1S,2S)-2-methylcyclohexyl]-3-phenylurea
• TRANS-SIDURON
• trans-2-Methylcyclohexylphenylharnstoff
• TRANS-SIDURON PESTANAL 250 MG
• rel-N-[(1R,2R)-2-Methylcyclohexyl]-N'-phenylurea
• SIDURON
• Tupersan
• 1-(2-Methylcyclohexyl)-3-phenylurea
• Trey
• Du Pont herbicide 1,318
• Du Pont 1318
• Urea, N-(2-methylcyclohexyl)-N'-phenyl-
• Caswell No. 733A
• N-Phenyl-N'-(2-methylcyclohexyl)urea
• DuPont 1318
• Urea, 1-(2-methylcyclohexyl)-3-phenyl-
• Siduron [ANSI:BSI:ISO]
• 1-(2-Methylcycohexyl)-3-phenylurea
• H 1318
• N-(2-Methylcyclohexyl)-N'-phenylurea
• EPA Pesticide Chemical Code 035509
• DSSTox_CID_12474
• DSSTox_RID_7
• Rel-N-((1R,2R)-2-methylcyclohexyl)-N'-phenylurea
• s11872
• AKOS037646506
• F2TC9A0FTD
• 3-[(1R,2R)-2-METHYLCYCLOHEXYL]-1-PHENYLUREA
• 19123-21-8
• Urea, 1-(2-methylcyclohexyl)-3-phenyl-, trans-
• Urea, N-[(1R,2R)-2-methylcyclohexyl]-N'-phenyl-, rel-
• Urea, N-((1R,2R)-2-methylcyclohexyl)-N'-phenyl-, rel-
• 1-[(1R,2R)-2-methylcyclohexyl]-3-phenylurea
• TRANS-SIDURON PESTANAL 250 MG
• UNII-F2TC9A0FTD
• trans-Siduron 10 microg/mL in Acetonitrile
• Siduron trans-form [MI]
• AS-69243
• Siduron, trans-
• trans-Siduron

• MDL： MFCD01863777
• Inchi： 1S/C14H20N2O/c1-11-7-5-6-10-13(11)16-14(17)15-12-8-3-2-4-9-12/h2-4,8-9,11,13H,5-7,10H2,1H3,(H2,15,16,17)/t11-,13-/m1/s1
• InChI Key： JXVIIQLNUPXOII-DGCLKSJQSA-N
• SMILES： O=C(NC1C=CC=CC=1)N[C@@H]1CCCC[C@H]1C

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.4±15.0 °C at 760 mmHg
• Flash Point: >150 °C
• PSA: 41.13000
• LogP: 3.85070
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

trans-Siduron Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 38
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)